Cas no 26171-55-1 ((2R)-3-(Dimethylamino)-2-methylpropanoic acid)

(2R)-3-(Dimethylamino)-2-methylpropanoic acid structure
26171-55-1 structure
Product Name:(2R)-3-(Dimethylamino)-2-methylpropanoic acid
CAS No:26171-55-1
MF:C6H13NO2
MW:131.172921895981
CID:2950226
PubChem ID:28064886
Update Time:2024-02-28

(2R)-3-(Dimethylamino)-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

    • N,N,2-三甲基丙氨酸
    • [R,(?)]-N,N,2-Trimethyl-beta-alanine
    • (2R)-3-(Dimethylamino)-2-methylpropanoic acid
    • Inchi: 1S/C6H13NO2/c1-5(6(8)9)4-7(2)3/h5H,4H2,1-3H3,(H,8,9)/t5-/m1/s1
    • InChI Key: JZRKIWQSOIPFET-RXMQYKEDSA-N
    • SMILES: OC([C@H](C)CN(C)C)=O

Computed Properties

  • Exact Mass: 131.094628657g/mol
  • Monoisotopic Mass: 131.094628657g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 3
  • Complexity: 101
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.9
  • Topological Polar Surface Area: 40.5
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